3,4-Dibromopyridazine

• IUPAC Name: 3,4-dibromopyridazine
• InChI: InChI=1S/C4H2Br2N2/c5-3-1-2-7-8-4(3)6/h1-2H
• InChI Key: AQZJVJXVTVCMCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=NC(=C1Br)Br
• Molecular Formula: C4H2Br2N2
• DSSTOX Substance ID: DTXSID70611945
• Molecular Weight: 237.88 g/mol
• CAS No.: 120258-52-8

Description

3,4-Dibromopyridazine is a halogenated derivative of pyridazine, a six-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 2

Preparation Methods

Synthetic Routes and Reaction Conditions: 3,4-Dibromopyridazine can be synthesized through several methods. One common approach involves the bromination of pyridazine using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The reaction typically occurs under reflux conditions in an organic solvent like chloroform or carbon tetrachloride .

Industrial Production Methods: Industrial production of this compound often involves large-scale bromination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 3,4-Dibromopyridazine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Reduction Reactions: The compound can be reduced to form 3,4-diaminopyridazine using reducing agents like sodium borohydride or lithium aluminum hydride.

Cyclization Reactions: It can participate in cyclization reactions to form fused heterocyclic compounds, which are valuable intermediates in organic synthesis.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium methoxide, potassium tert-butoxide, or primary amines in solvents such as ethanol or dimethylformamide (DMF) are commonly used.

Reduction Reactions: Sodium borohydride in methanol or lithium aluminum hydride in tetrahydrofuran (THF) are typical reducing agents.

Cyclization Reactions: Cyclization often requires catalysts like palladium or copper and occurs under elevated temperatures.

Major Products Formed:

• Substituted pyridazines
• Diaminopyridazines
• Fused heterocyclic compounds

Scientific Research Applications

3,4-Dibromopyridazine has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is used in the development of bioactive molecules and pharmaceuticals, including potential anticancer and antimicrobial agents.

Medicine: Research explores its role in drug discovery and development, particularly in designing inhibitors for specific enzymes and receptors.

Industry: It is utilized in the production of advanced materials, such as organic semiconductors and photovoltaic materials.

Mechanism of Action

The mechanism of action of 3,4-Dibromopyridazine depends on its specific application. In biological systems, it may act by interacting with molecular targets such as enzymes or receptors, leading to inhibition or modulation of their activity. The exact pathways and targets can vary based on the derivative or compound it forms .

Comparison with Similar Compounds

• 3,6-Dibromopyridazine
• 3,4-Dichloropyridazine
• 3,4-Difluoropyridazine

Comparison: 3,4-Dibromopyridazine is unique due to its specific bromine substitution pattern, which imparts distinct reactivity and properties compared to its chlorinated or fluorinated analogs. The bromine atoms provide a balance of reactivity and stability, making it a versatile intermediate in organic synthesis .